Cas no 25765-16-6 (3-Pyridinemethanol,4,4'-[hexamethylenebis(nitrilomethylidyne)]bis[5-hydroxy-6-methyl- (8CI))

• Product Name: 3-Pyridinemethanol,4,4'-[hexamethylenebis(nitrilomethylidyne)]bis[5-hydroxy-6-methyl- (8CI)
• CAS No: 25765-16-6
• MF: C₂₂H₃₀N₄O₄
• MW: 414.498005390167
• CID: 287850
• PubChem ID: 360152
• Update Time: 2025-04-19

3-Pyridinemethanol,4,4'-[hexamethylenebis(nitrilomethylidyne)]bis[5-hydroxy-6-methyl- (8CI) Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanol,4,4'-[hexamethylenebis(nitrilomethylidyne)]bis[5-hydroxy-6-methyl- (8CI)
• (4Z)-5-(hydroxymethyl)-4-[[6-[[(Z)-[5-(hydroxymethyl)-2-methyl-3-oxopyridin-4-ylidene]methyl]amino]hexylamino]methylidene]-2-methylpyridin-3-one
• AC1NZDXO
• NSC376711
• NSC-376711
• 25765-16-6
• DTXSID20421379
• CHEMBL2097110

• Inchi： 1S/C22H30N4O4/c1-15-21(29)19(17(13-27)9-25-15)11-23-7-5-3-4-6-8-24-12-20-18(14-28)10-26-16(2)22(20)30/h9-12,27-30H,3-8,13-14H2,1-2H3/b23-11+,24-12+
• InChI Key： SNWKSXOYLZEWPI-ASIDMNOUSA-N
• SMILES： OC1C(C)=NC=C(CO)C=1/C=N/CCCCCC/N=C/C1=C(C(C)=NC=C1CO)O

Computed Properties

• Exact Mass: 414.2269
• Monoisotopic Mass: 414.22670545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 11
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 131Ų

Experimental Properties

• PSA: 123.38
• LogP: 2.58760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Dihydropyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Dihydropyridines